Cas no 148839-33-2 ((5-chloro-2-methylphenyl)boronic acid)

• Product Name: (5-chloro-2-methylphenyl)boronic acid
• CAS No: 148839-33-2
• MF: C₇H₈BClO₂
• MW: 170.40122127533
• MDL: MFCD03411939
• CID: 65104
• PubChem ID: 253659847
• Update Time: 2025-09-17

(5-chloro-2-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2-methylphenyl)boronic acid
• 5-Chloro-2-methylbenzeneboronic acid
• 5-Chloro-2-Methylphenylboronic Acid
• 5-Chloro-o-tolylboronic Acid
• 5-Chloro-2-methylbenzeneboronic Acid (contains varying amounts of Anhydride)
• 5-Chloro-o-tolylboronic Acid (contains varying amounts of Anhydride)
• 5-CHLORO-2-METHYLPHE
• 2-METHYL-5-CHLOROPHENYLBORONICACID
• 5-Chloro-2-Methylphenyl boconic acid
• 5-Chloro-2-Methylphenylboronic Acid (contains varying aMounts of Anhydride)
• 5-Chloro-2-methylphenyl boronic acid ,97%
• 5-Chloro-2-methylphenylboronicacid
• Boronic acid, (5-chloro-2-methylphenyl)-
• PubChem7912
• (5-chloro-2-methyl-phenyl)boronic Acid
• KSC525S3N
• 4-chloro-o-toluene boronic acid
• QWTHTSAWMJFMOV-UH
• Boronic acid, B-(5-chloro-2-methylphenyl)-
• AMY29977
• SY007827
• 2-Methyl-5-chlorophenylboronicacid;(5-Chloro-2-methylphenyl)boronic acid
• AC-5397
• 5-chloro-2-methylphenyl boronic acid
• C2665
• QWTHTSAWMJFMOV-UHFFFAOYSA-N
• SCHEMBL1349122
• CS-W000875
• (5-chloro-2-methylphenyl)-boronic acid
• FT-0643424
• Z381540910
• EN300-391764
• 5-chloro-2-methyl-phenyl boronic acid
• J-517327
• 5-chloro-2-methyl-benzeneboronic acid
• DTXSID90378386
• AKOS000285068
• PS-9519
• 148839-33-2
• MFCD03411939
• (5-Chloro-2-methylphenyl)boronicacid
• DB-029123
• (5-chloro-2-methylphenyl)boronic acid

• MDL： MFCD03411939
• Inchi： 1S/C7H8BClO2/c1-5-2-3-6(9)4-7(5)8(10)11/h2-4,10-11H,1H3
• InChI Key： QWTHTSAWMJFMOV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(B(O)O)C=1

Computed Properties

• Exact Mass: 170.03100
• Monoisotopic Mass: 170.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Gray white crystals
• Density: 1.26
• Melting Point: 186°C(lit.)
• Boiling Point: 328°C at 760 mmHg
• Flash Point: 152.2 ºC
• Refractive Index: 1.549
• PSA: 40.46000
• LogP: 0.32820

(5-chloro-2-methylphenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 36/37/38-20/21/22-36-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters